Cas no 2138311-25-6 (Ethyl 5-(fluorosulfonyl)-2-methyl-1,3-thiazole-4-carboxylate)

Ethyl 5-(fluorosulfonyl)-2-methyl-1,3-thiazole-4-carboxylate is a fluorosulfonylated thiazole derivative with applications in organic synthesis and pharmaceutical research. Its key structural features—the fluorosulfonyl group and ester functionality—make it a versatile intermediate for nucleophilic substitution reactions and further derivatization. The electron-withdrawing fluorosulfonyl moiety enhances reactivity, facilitating the construction of complex heterocyclic frameworks. This compound is particularly valued for its stability under standard handling conditions and its compatibility with a range of synthetic transformations. Its utility in medicinal chemistry lies in its potential as a precursor for bioactive molecules, including enzyme inhibitors and agrochemicals. Proper storage under anhydrous conditions is recommended to maintain integrity.

Ethyl 5-(fluorosulfonyl)-2-methyl-1,3-thiazole-4-carboxylate structure

2138311-25-6 structure

Product Name:Ethyl 5-(fluorosulfonyl)-2-methyl-1,3-thiazole-4-carboxylate

CAS No:2138311-25-6

MF:C₇H₈FNO₄S₂

MW:253.271122932434

CID:6557168

PubChem ID:165460552

Update Time:2025-11-02

Ethyl 5-(fluorosulfonyl)-2-methyl-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2138311-25-6
- EN300-727660
- ethyl 5-(fluorosulfonyl)-2-methyl-1,3-thiazole-4-carboxylate
- Ethyl 5-(fluorosulfonyl)-2-methyl-1,3-thiazole-4-carboxylate
- Inchi： 1S/C7H8FNO4S2/c1-3-13-6(10)5-7(15(8,11)12)14-4(2)9-5/h3H2,1-2H3
- InChI Key： XVQXKDJCPZHDMZ-UHFFFAOYSA-N
- SMILES： S(C1=C(C(=O)OCC)N=C(C)S1)(=O)(=O)F

Computed Properties

Exact Mass: 252.98787825g/mol
Monoisotopic Mass: 252.98787825g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 339
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 110Å²

Ethyl 5-(fluorosulfonyl)-2-methyl-1,3-thiazole-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-727660-1.0g	ethyl 5-(fluorosulfonyl)-2-methyl-1,3-thiazole-4-carboxylate	2138311-25-6		1g	$0.0	2023-06-06

Ethyl 5-(fluorosulfonyl)-2-methyl-1,3-thiazole-4-carboxylate Related Literature

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Additional information on Ethyl 5-(fluorosulfonyl)-2-methyl-1,3-thiazole-4-carboxylate

Comprehensive Guide to Ethyl 5-(fluorosulfonyl)-2-methyl-1,3-thiazole-4-carboxylate (CAS No. 2138311-25-6)

Ethyl 5-(fluorosulfonyl)-2-methyl-1,3-thiazole-4-carboxylate (CAS No. 2138311-25-6) is a specialized thiazole derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are widely studied for their bioactive properties. The presence of both fluorosulfonyl and ester functional groups makes it a versatile intermediate in organic synthesis.

Researchers are increasingly interested in thiazole-based compounds due to their potential in drug discovery, particularly in the development of antimicrobial and anti-inflammatory agents. The unique structure of Ethyl 5-(fluorosulfonyl)-2-methyl-1,3-thiazole-4-carboxylate allows it to act as a key building block in the synthesis of more complex molecules. Its CAS number 2138311-25-6 is frequently searched in scientific databases, highlighting its relevance in modern chemistry.

One of the most notable features of this compound is its fluorosulfonyl group, which enhances its reactivity in nucleophilic substitution reactions. This property is particularly valuable in medicinal chemistry, where researchers aim to develop new therapeutic agents. The ethyl ester moiety further contributes to its solubility and stability, making it suitable for various experimental conditions.

In recent years, the demand for high-purity chemical intermediates like Ethyl 5-(fluorosulfonyl)-2-methyl-1,3-thiazole-4-carboxylate has grown significantly. This trend is driven by advancements in automated synthesis and high-throughput screening technologies. Scientists often search for "thiazole derivatives for drug development" or "fluorosulfonyl compounds in organic synthesis," reflecting the compound's importance in cutting-edge research.

The synthesis of Ethyl 5-(fluorosulfonyl)-2-methyl-1,3-thiazole-4-carboxylate involves multi-step organic reactions, including cyclization and functional group interconversion. Its CAS No. 2138311-25-6 is a critical identifier for suppliers and researchers seeking reliable sources of this compound. Quality control measures, such as HPLC and NMR spectroscopy, are essential to ensure its purity for experimental use.

Beyond pharmaceuticals, Ethyl 5-(fluorosulfonyl)-2-methyl-1,3-thiazole-4-carboxylate has potential applications in material science. Its ability to form stable covalent bonds makes it a candidate for designing functional polymers and advanced coatings. Researchers exploring "thiazole-based materials" or "fluorosulfonyl compounds for surface modification" may find this compound particularly relevant.

As the scientific community continues to explore heterocyclic chemistry, compounds like Ethyl 5-(fluorosulfonyl)-2-methyl-1,3-thiazole-4-carboxylate will remain at the forefront of innovation. Its unique chemical properties and broad applicability ensure its place in both academic and industrial research. For those searching "CAS 2138311-25-6 applications" or "buy Ethyl 5-(fluorosulfonyl)-2-methyl-1,3-thiazole-4-carboxylate," understanding its full potential is essential.

In conclusion, Ethyl 5-(fluorosulfonyl)-2-methyl-1,3-thiazole-4-carboxylate (CAS No. 2138311-25-6) is a valuable compound with diverse applications in drug discovery, material science, and organic synthesis. Its growing popularity in research underscores the need for high-quality suppliers and detailed technical information. By staying informed about its properties and uses, researchers can leverage this compound to drive innovation in their respective fields.